Cas no 173530-15-9 (Heptanamide, 6-methyl-3-oxo-)
Heptanamide, 6-methyl-3-oxo- structure
Product Name:Heptanamide, 6-methyl-3-oxo-
CAS No:173530-15-9
MF:C8H15NO2
MW:157.210202455521
CID:1358046
Update Time:2024-08-17
Heptanamide, 6-methyl-3-oxo- Chemical and Physical Properties
Names and Identifiers
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- Heptanamide, 6-methyl-3-oxo-
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- Inchi: 1S/C8H15NO2/c1-6(2)3-4-7(10)5-8(9)11/h6H,3-5H2,1-2H3,(H2,9,11)
- InChI Key: RQRDPLWYGFWKPM-UHFFFAOYSA-N
- SMILES: C(N)(=O)CC(=O)CCC(C)C
Computed Properties
- Exact Mass: 157.11035
Experimental Properties
- Density: 0.989±0.06 g/cm3(Predicted)
- Melting Point: 136 °C (decomp)
- Boiling Point: 291.1±23.0 °C(Predicted)
- PSA: 60.16
- pka: 12.38±0.46(Predicted)
Heptanamide, 6-methyl-3-oxo- Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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